Cas no 1511872-70-0 ((1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanamine)

• Product Name: (1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanamine
• CAS No: 1511872-70-0
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5578353
• Update Time: 2025-06-22

(1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 1-ethyl-3-(3-pyridinyl)-
• (1-ethyl-3-(pyridin-3-yl)-1h-pyrazol-4-yl)methanamine
• (1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanamine

• Inchi： 1S/C11H14N4/c1-2-15-8-10(6-12)11(14-15)9-4-3-5-13-7-9/h3-5,7-8H,2,6,12H2,1H3
• InChI Key： TYSNNUAODIQHBV-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(CN)C(C2=CC=CN=C2)=N1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 391.8±37.0 °C(Predicted)
• pka: 8.47±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on (1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanamine

Introduction to (1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanamine (CAS No. 1511872-70-0)

(1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanamine, also known by its CAS number 1511872-70-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structure of (1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanamine makes it a promising candidate for further research and development in various pharmaceutical areas.

The molecular structure of (1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanamine consists of a pyrazole ring substituted with an ethyl group and a pyridine ring, with a methanamine group attached to the pyrazole ring. This combination of functional groups imparts specific chemical and biological properties to the compound. The pyrazole ring is a key structural motif in many bioactive molecules, and its presence in (1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanamine suggests potential interactions with various biological targets.

Recent studies have explored the pharmacological activities of (1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanamine. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases. Additionally, preliminary studies have indicated that (1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanamine may have neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of (1-ethyl-3-(pyridin-3-y l)-1H-pyrazol -4 - yl) methanamine is not yet fully understood, but it is believed to involve multiple pathways. For instance, the compound may modulate the activity of certain enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its interaction with neurotransmitter systems, particularly those involving serotonin and dopamine, may contribute to its neuroprotective effects.

In terms of drug development, the solubility and stability of (1 - ethyl - 3 - (pyridin - 3 - yl) - 1 H - pyrazol - 4 - yl) methanamine are crucial factors to consider. Research has shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its use in various formulations. Additionally, stability studies have demonstrated that the compound remains stable under standard storage conditions, making it suitable for long-term storage and transportation.

Clinical trials are currently underway to evaluate the safety and efficacy of (1 - ethyl - 3 - (pyridin - 3 - yl) - 1 H - pyrazol - 4 - yl) methanamine in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, (1 - ethyl - 3 - (pyridin - 3 - yl) - 1 H - pyrazol - 4 - yl) methanamine (CAS No. 1511872 - 70 - 0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new insights into its mechanisms of action and potential uses will emerge, paving the way for innovative treatments in various medical fields.